Cas no 62484-51-9 (2-Propynoic acid, 3-(4-quinolinyl)-)

2-Propynoic acid, 3-(4-quinolinyl)- structure
62484-51-9 structure
Product Name:2-Propynoic acid, 3-(4-quinolinyl)-
CAS No:62484-51-9
MF:C12H7NO2
MW:197.189482927322
CID:443221
PubChem ID:12311931
Update Time:2025-04-19

2-Propynoic acid, 3-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propynoic acid, 3-(4-quinolinyl)-
    • 3-quinolin-4-ylprop-2-ynoic acid
    • 62484-51-9
    • AKOS020152314
    • DTXSID30487320
    • Inchi: 1S/C12H7NO2/c14-12(15)6-5-9-7-8-13-11-4-2-1-3-10(9)11/h1-4,7-8H,(H,14,15)
    • InChI Key: PHBZCZNWQYXDEV-UHFFFAOYSA-N
    • SMILES: OC(C#CC1C=CN=C2C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 197.04771
  • Monoisotopic Mass: 197.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.